Cas no 1483341-31-6 (3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester)

• Product Name: 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester
• CAS No: 1483341-31-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5151127
• Update Time: 2025-06-08

3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester
• Ethyl 2-amino-3-hydroxy-3-(pyridin-3-yl)propanoate

• Inchi： 1S/C10H14N2O3/c1-2-15-10(14)8(11)9(13)7-4-3-5-12-6-7/h3-6,8-9,13H,2,11H2,1H3
• InChI Key： VVKVYSNHKNKERJ-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(O)C(N)C(=O)OCC

Additional information on 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester

Research Brief on 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester (CAS: 1483341-31-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester (CAS: 1483341-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies highlight the compound's role as a key intermediate in the synthesis of bioactive molecules. Its pyridine core and functionalized side chain make it a versatile scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of peptide-based therapeutics through ester prodrug modification strategies.

Structural-activity relationship (SAR) investigations have revealed that the α-amino-β-hydroxy substitution pattern contributes significantly to the compound's ability to interact with biological targets. Computational docking studies suggest high affinity for kinases and G-protein coupled receptors, positioning it as a promising candidate for neurodegenerative disease research. Current clinical applications under investigation include its use as a building block for novel Alzheimer's disease therapeutics.

From a synthetic chemistry perspective, recent advances in asymmetric catalysis have improved the production efficiency of this chiral compound. A 2024 Nature Catalysis paper reported a novel enzymatic resolution method achieving >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This breakthrough has important implications for scaling up production while maintaining pharmaceutical-grade purity.

Analytical characterization studies utilizing advanced techniques such as LC-MS/MS and 2D NMR have provided detailed insights into the compound's stability profile and degradation pathways. These findings are crucial for formulation development, particularly in addressing the ester's hydrolytic sensitivity in physiological conditions. Current formulation research focuses on nanoparticle encapsulation to enhance stability and targeted delivery.

The safety profile of 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester has been systematically evaluated in recent preclinical studies. While showing favorable acute toxicity profiles, chronic exposure studies suggest the need for careful metabolic monitoring due to potential bioaccumulation of pyridine derivatives. These findings underscore the importance of thorough pharmacokinetic evaluation in ongoing drug development programs.

Emerging applications in radiopharmaceuticals have expanded the compound's utility, with researchers exploring its potential as a chelating agent for diagnostic imaging. Preliminary PET imaging studies demonstrate promising tumor-targeting capabilities when conjugated with appropriate radionuclides, opening new avenues in cancer theranostics.

In conclusion, 3-Pyridinepropanoic acid, α-amino-β-hydroxy-, ethyl ester represents a multifaceted compound with growing importance in pharmaceutical research. Its dual functionality as both a synthetic intermediate and potential therapeutic agent warrants continued investigation. Future research directions should focus on optimizing its pharmacokinetic properties and exploring novel therapeutic combinations to maximize its clinical potential.